Cas no 1805354-10-2 (3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1805354-10-2
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4861685
• Update Time: 2025-08-05

3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-5(2-12)7(9)13-3-6(4)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： JGAKTMLLJVZHEM-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine

3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine: A Comprehensive Overview

3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805354-10-2) is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of an aminomethyl group (-CH₂NH₂), a bromine atom (Br), a difluoromethyl group (-CHF₂), and a methyl group (-CH₃) attached to the pyridine ring at specific positions, which contribute to its distinctive reactivity and functionality.

The synthesis of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such heterocyclic compounds with high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution, cross-coupling reactions, and directed metallation strategies, to assemble this compound. These methods not only highlight the versatility of pyridine derivatives but also pave the way for the development of novel analogs with tailored properties.

One of the most promising applications of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine lies in its use as an intermediate in drug discovery. The presence of multiple functional groups makes it an ideal candidate for further modification and functionalization. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents. Similarly, the aminomethyl group can participate in amide bond formation, which is crucial for designing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes and receptors, making them valuable leads for therapeutic development.

In addition to its role in drug discovery, 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine has shown potential in agrochemical applications. The pyridine ring is known for its ability to interact with biological systems, and the presence of fluorinated groups enhances the compound's stability and bioavailability. Researchers have investigated its efficacy as a herbicide or insecticide, leveraging its ability to disrupt key biochemical pathways in target organisms. Furthermore, the methyl groups attached to the ring contribute to lipophilicity, which is essential for optimizing absorption and distribution properties in agricultural formulations.

The structural features of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine also make it an attractive candidate for materials science applications. The pyridine ring can act as a building block for constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The bromine atom can facilitate metal coordination, while the fluorinated groups can impart desirable electronic and mechanical properties to the resulting materials. Recent research has explored the use of this compound in designing MOFs with high surface area and selectivity for gas adsorption, which could find applications in environmental remediation and energy storage.

From a mechanistic standpoint, 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine exhibits interesting reactivity due to the interplay between its substituents. The electron-withdrawing effects of the bromine and difluoromethyl groups activate certain positions on the pyridine ring for nucleophilic attack or electrophilic substitution. Conversely, the electron-donating methyl groups can influence regioselectivity and reaction kinetics. Understanding these mechanistic details is crucial for optimizing synthetic routes and predicting reactivity patterns in related compounds.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-4-methylpyridine. Quantum mechanical calculations have revealed that the distribution of electron density across the molecule plays a significant role in determining its chemical behavior. These findings have been corroborated by experimental studies, which highlight the importance of substituent effects on molecular stability and reactivity.

In conclusion, 3-(Aminomethyl)-2-bromo-5-(difluoromethyli)4-methyipyidine (CAS No. 1805354-10-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an invaluable tool for researchers in synthetic chemistry, pharmacology, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.